Cas no 2060032-92-8 ({1-2-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcyclopentyl}methanol)

• Product Name: {1-2-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcyclopentyl}methanol
• CAS No: 2060032-92-8
• MF: C₁₃H₂₃N₃O
• MW: 237.34122300148
• MDL: MFCD30487069
• CID: 5173531
• PubChem ID: 137702970
• Update Time: 2025-06-03

{1-2-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcyclopentyl}methanol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol, 1-[2-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethyl]-
• {1-2-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcyclopentyl}methanol

• MDL： MFCD30487069
• Inchi： 1S/C13H23N3O/c1-10-8-15-16(2)12(10)11(7-14)13(9-17)5-3-4-6-13/h8,11,17H,3-7,9,14H2,1-2H3
• InChI Key： MRUONMSPNGXMNG-UHFFFAOYSA-N
• SMILES： C1(C(C2N(C)N=CC=2C)CN)(CO)CCCC1

Additional information on {1-2-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcyclopentyl}methanol

Chemical Profile of {1-2-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcyclopentyl}methanol (CAS No. 2060032-92-8)

{1-2-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcyclopentyl}methanol} is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional attributes. This compound, identified by the CAS number 2060032-92-8, features a complex molecular framework that includes a cyclopentyl moiety linked to an ethyl chain terminated with an amino group, all further substituted with a 1,4-dimethyl-1H-pyrazole ring. The presence of these functional groups imparts distinct chemical properties that make it a promising candidate for various biochemical applications.

The cyclopentyl ring in {1-2-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcyclopentyl}methanol contributes to its stability and flexibility, allowing it to interact with biological targets in a manner that is both specific and efficient. This structural feature is particularly valuable in the development of drugs that require precise targeting to achieve therapeutic effects without unintended side reactions. The amino group at the end of the ethyl chain provides a site for further functionalization, enabling chemists to modify the compound into more complex derivatives that may exhibit enhanced pharmacological properties.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. The 1,4-dimethyl-1H-pyrazole ring in {1-2-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcyclopentyl}methanol is a prime example of such a heterocycle, known for its ability to modulate biological pathways through interactions with enzymes and receptors. Studies have demonstrated that pyrazole derivatives can exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The dimethylation at the 1 and 4 positions of the pyrazole ring further enhances its bioactivity by improving metabolic stability and solubility.

The synthesis of {1-2-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcyclopentyl}methanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps in the synthesis include the formation of the cyclopentyl ethylamine core, followed by the introduction of the 1,4-dimethylpyrazole substituent. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve these transformations efficiently. The use of such methodologies underscores the compound's complexity and highlights the expertise required to produce it on an industrial scale.

In vitro studies have begun to explore the potential applications of {1-2-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcyclopentyl}methanol in various therapeutic areas. Initial research suggests that this compound may interfere with key signaling pathways involved in cancer progression by inhibiting specific enzymes or receptors. Additionally, its structural similarity to known bioactive molecules makes it a valuable scaffold for structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify derivatives of this compound that may offer improved efficacy and reduced toxicity.

The pharmaceutical industry is increasingly interested in developing small molecule inhibitors that target post-translational modifications (PTMs) of proteins. {1-2-amino-1-(1,4-dimethyl-1H-pyrazol-5-yl)ethylcyclopentyl}methanol has shown promise as a tool compound for investigating PTMs such as phosphorylation and ubiquitination. These modifications play critical roles in regulating cellular processes and are often dysregulated in diseases like cancer and neurodegenerative disorders. By developing selective inhibitors based on this scaffold, scientists hope to gain deeper insights into disease mechanisms and identify new therapeutic targets.

Future directions for research on {1-2-amino-1-(1,4-dimethyl-1H-pyrazol-5-y)]ethylethclopentylethanol} (CAS No. 2060032 92 8) include exploring its potential as an intermediate in the synthesis of more complex drug candidates. Additionally, studies are underway to evaluate its pharmacokinetic properties using advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy. These studies will provide critical data on how the compound behaves within living systems and inform its development as a lead molecule for new drugs.

The versatility of {1 - 2 - amino - 11 - (14 - dimethylll - lH - pyrazol - 5 - yl ) eth yleth copen tylethanol } makes it an attractive candidate for interdisciplinary research involving chemists, biologists, and pharmacologists. By combining experimental approaches with computational modeling , researchers can accelerate the discovery process and bring novel therapeutics to patients more quickly . The continued exploration of this compound promises to yield valuable insights into fundamental biological processes while opening new avenues for drug development.